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Compound of Interest

Compound Name: Mefenamic Acid

Cat. No.: B1676150

Essential Safety and Handling Guide for
Mefenamic Acid

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Mefenamic Acid. Adherence to these procedures is
vital for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification

Mefenamic acid is classified as harmful if swallowed and may cause skin, eye, and respiratory
irritation.[1] It is also suspected of damaging fertility or the unborn child.[2] Long-term or
repeated exposure may have adverse effects on the gastrointestinal system, liver, kidneys, and
heart.[3]

Signal Word: Danger[4]

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment must be
worn when handling Mefenamic Acid.
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PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side-

shields or goggles.

Protects against dust particles
and splashes.[1][5][6]

Hand Protection

Impervious chemical-resistant

gloves (e.g., nitrile).

Prevents skin contact. Gloves
must be inspected before use

and disposed of properly after.

[1]5]

Body Protection

Laboratory coat or impervious

protective clothing.

Prevents contamination of

personal clothing.[1][4]

Respiratory Protection

NIOSH-approved respirator.

Required when engineering
controls are insufficient to
control airborne dust, or if the
occupational exposure limit is
exceeded.[3][7]

Quantitative Toxicity Data

The following table summarizes the acute toxicity data for Mefenamic Acid.

Route of Exposure

Test Species

Dose (LD50)

Oral Mouse 525 mg/kg
Oral Rat 740 mg/kg
Intraperitoneal Mouse 120 mg/kg
Intraperitoneal Rat 327 mg/kg

Data sourced from Cayman
Chemical Safety Data Sheet.

[2]

Standard Operating Procedures for Handling

Routine Handling:
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Preparation: Ensure a well-ventilated area, such as a chemical fume hood, is used for
handling Mefenamic Acid powder to minimize dust generation.[3][5]

Personal Protective Equipment: Before handling, don all required PPE as specified in the
table above.

Weighing and Transfer: Handle Mefenamic Acid carefully to avoid creating dust.[5][8] Use
clean, dedicated spatulas and weighing boats.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[5][6] Clean all equipment and the work area to prevent cross-contamination.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][6]

Emergency Protocols

Immediate and appropriate responses to emergencies can significantly mitigate harm.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek medical attention.[6][9]

Skin Contact: Remove contaminated clothing and wash off immediately with plenty of soap
and water for at least 15 minutes. If skin irritation persists, consult a physician.[5][6]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.[5][6]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately.[4][5][6]

Spill Management Protocol:

Evacuate: Alert personnel in the immediate area and evacuate non-essential staff.[1][8]

Ventilate: Ensure the area is well-ventilated.
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» Containment: Prevent the spill from entering drains or waterways.[1][8]

e Clean-up (Dry Spill):

[¢]

Wear full PPE, including respiratory protection.

[¢]

Use dry clean-up procedures to avoid generating dust.[8]

[e]

Gently sweep or vacuum the spilled material. Ensure the vacuum is fitted with a HEPA
filter.[8]

[e]

Place the collected material into a suitable, labeled, and sealed container for disposal.[6]

[8]

» Decontamination: Thoroughly clean the spill area with a damp cloth or appropriate cleaning
materials.[9]

» Disposal: Dispose of all contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.[5][8]

Below is a workflow diagram illustrating the spill response procedure.
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Workflow for Mefenamic Acid Spill Response

Evacuate Area &
Alert Personnel

l

Don Full PPE
(Gloves, Goggles, Lab Coat, Respirator)

Contain Spill
(Prevent spread to drains)

Clean Up Spill
(Use dry methods, avoid dust)

Decontaminate Area

Dispose of Waste
(In labeled, sealed container)

Report Incident

Click to download full resolution via product page

Caption: Workflow for Mefenamic Acid Spill Response.
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Disposal Plan

All Mefenamic Acid waste, including contaminated materials, must be handled as hazardous
waste.

Procedure:
e Segregation: Do not mix Mefenamic Acid waste with other waste streams.

o Containment: Place waste in a clearly labeled, sealed, and appropriate container to prevent
leakage or spillage.[6][8]

» Disposal: Arrange for disposal through a licensed professional waste disposal service.[5] Al
disposal activities must comply with local, state, and federal regulations.[1][8] Do not dispose
of down the drain or in general trash.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1676150#personal-protective-equipment-for-
handling-mefenamic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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